Cas no 1361826-12-1 (5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine)

• Product Name: 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine
• CAS No: 1361826-12-1
• MF: C₁₁H₅Cl₃N₂O₂
• MW: 303.528599500656
• CID: 4927973
• Update Time: 2025-07-25

5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine

• Inchi： 1S/C11H5Cl3N2O2/c12-7-1-6(2-8(13)3-7)11-10(16(17)18)4-9(14)5-15-11/h1-5H
• InChI Key： NCLSRBYVADUMOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC(=CN=1)Cl)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: 4.2
• Topological Polar Surface Area: 58.7

Additional information on 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine

Research Update on 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine (CAS: 1361826-12-1)

The compound 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine (CAS: 1361826-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine, which make it a promising candidate for targeting specific biological pathways. The presence of multiple chlorine atoms and a nitro group on the pyridine ring suggests potential interactions with enzymes and receptors involved in inflammatory and oncogenic processes. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In vitro studies have demonstrated that 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine exhibits moderate to high inhibitory activity against certain kinases and proteases, which are key targets in cancer and autoimmune diseases. Preliminary data from cell-based assays indicate that the compound can induce apoptosis in cancer cell lines while showing minimal cytotoxicity towards normal cells. These findings suggest a potential therapeutic window that could be exploited for further drug development.

Further investigations into the pharmacokinetic properties of 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine are underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate that the compound has reasonable solubility and stability under physiological conditions, although optimization may be required to improve its bioavailability. Molecular docking studies have also been conducted to predict its binding affinity with target proteins, providing insights into its mechanism of action.

In conclusion, 5-Chloro-2-(3,5-dichlorophenyl)-3-nitropyridine represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and preliminary biological activity warrant further investigation, including in vivo studies and structure-activity relationship (SAR) analyses. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.